Transition metal cyanide salts

Transition metal cyanide salts are inorganic compounds that consist of a transition metal cation and a cyanide anion, CN⁻. These salts exhibit diverse chemical properties due to the unique characteristics of their respective transition metals. Common examples include copper(II) cyanide (Cu(CN)₂), nickel(II) cyanide (Ni(CN)₄²⁻), and iron(III) cyanide ([Fe(CN)₆]³⁻). Transition metal cyanides are typically formed through the reaction of a transition metal salt with sodium cyanide or potassium cyanide. These compounds are known for their coordination chemistry, as the cyanide ligands can form strong, monodentate or bidentate complexes around the metal center. Due to their potential toxicity and instability in aqueous solutions, they require careful handling and management. Transition metal cyanides have applications in various fields such as electroplating, analytical chemistry, and complexation studies due to their reactivity and ability to form stable complexes with a wide range of organic molecules.